3-Cyclopropyl-1,2-oxazole-4-carboxylic acid
Overview
Description
“3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” is a chemical compound with the CAS Number: 639523-17-4 . It has a molecular weight of 153.14 . The IUPAC name for this compound is 3-cyclopropyl-4-isoxazolecarboxylic acid .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H7NO3 . The InChI Code for this compound is 1S/C7H7NO3/c9-7(10)5-3-11-8-6(5)4-1-2-4/h3-4H,1-2H2,(H,9,10) .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a boiling point of 317.6±30.0 C at 760 mmHg .
Scientific Research Applications
Synthesis of Oxazoles
Oxazoles, including compounds structurally related to 3-Cyclopropyl-1,2-oxazole-4-carboxylic acid, are synthesized through various chemical reactions that offer a wide range of applications in medicinal chemistry, material science, and as building blocks for further chemical modifications.
Gold-Catalyzed Oxidation Strategy :
- The postulated reactive intermediate, a terminal α-oxo gold carbene, shows potential in oxazole ring formation through a gold-catalyzed oxidation strategy. This process highlights the importance of bidentate ligands in controlling the reactivity and selectivity of the reaction, opening pathways for synthesizing 2,4-disubstituted oxazoles (Yingdong Luo et al., 2012).
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) :
- The CuAAC reaction is a cornerstone in the synthesis of 1,2,3-triazoles, offering a modular approach to constructing diversely functionalized molecules. This method's versatility and reliability underline its significance in synthesizing compounds with potential overlapping structural features or synthetic pathways related to oxazole derivatives (A. Agrahari et al., 2021).
Cyclopropanation Reactions
Cyclopropanation plays a critical role in creating complex molecular architectures, including those containing oxazole rings or cyclopropyl groups, which are key to developing pharmacologically active compounds.
Chromium Fischer Carbene Complexes :
- The cyclopropanation of alkenyl oxazolines demonstrates the utility of oxazoline groups in achieving high diastereoselectivity, emphasizing the potential for synthesizing cyclopropyl-containing oxazoles with defined stereochemistry (J. Barluenga et al., 2001).
Resolution of Cyclopropene Carboxylic Acids :
- The resolution of cycloprop-2-ene carboxylic acids through diastereomeric N-acyloxazolidines provides a method for synthesizing enantiomerically pure compounds, which could be applicable to derivatives of this compound for stereochemical control in synthesis and potential biological applications (L. Liao et al., 2004).
Concluding Remarks
These methodologies underscore the versatility of oxazole and cyclopropyl derivatives in synthetic organic chemistry, offering pathways to synthesize structurally diverse and biologically significant molecules. While the direct references to "this compound" are not found, the discussed reactions and compounds provide a foundation for understanding its potential scientific research applications in designing novel synthetic routes and exploring its utility in various chemical and biological contexts.
- Peptidotriazoles on solid phase: [1,2,3]-triazoles by regiospecific copper(i)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides (C. W. Tornøe et al., 2002)
- Tempering the reactivities of postulated α-oxo gold carbenes using bidentate ligands: implication of tricoordinated gold intermediates (Yingdong Luo et al., 2012)
- Diastereo- and enantioselective cyclopropanation with chromium Fischer carbene complexes: alkenyl oxazolines as useful substrates (J. Barluenga et al., 2001)
- An efficient and general method for resolving cyclopropene carboxylic acids (L. Liao et al., 2004)
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been known to target various enzymes and receptors in the body .
Mode of Action
It is known that oxazole derivatives can interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Oxazole derivatives have been reported to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Similar compounds have been known to induce various cellular responses, depending on their specific targets .
Action Environment
The action, efficacy, and stability of 3-Cyclopropyl-1,2-oxazole-4-carboxylic acid can be influenced by various environmental factors. These factors can include pH, temperature, presence of other molecules, and the specific biological environment within the body .
Properties
IUPAC Name |
3-cyclopropyl-1,2-oxazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-7(10)5-3-11-8-6(5)4-1-2-4/h3-4H,1-2H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJEPDWZYBJIKMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20665695 | |
Record name | 3-Cyclopropyl-1,2-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20665695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
639523-17-4 | |
Record name | 3-Cyclopropyl-1,2-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20665695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-cyclopropyl-1,2-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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